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Compound of Interest

Compound Name: 9-Anthraldehyde

Cat. No.: B167246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 9-
Anthraldehyde, a versatile aromatic aldehyde. It details its chemical and physical properties,

lists major commercial suppliers, and presents established experimental protocols for its use in

chemical synthesis and as a fluorescent probe. This document is intended to serve as a

valuable resource for researchers and professionals in the fields of organic chemistry, materials

science, and drug development.

Commercial Availability and Specifications
9-Anthraldehyde is readily available from a multitude of chemical suppliers worldwide,

ensuring a stable supply for research and development purposes. The compound is typically

offered in various purities, with the most common grades being 97%, 98%, and ≥99%.

Physical and Chemical Properties
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Property Value Reference

CAS Number 642-31-9 [1]

Molecular Formula C₁₅H₁₀O [1]

Molecular Weight 206.24 g/mol [1]

Appearance
Yellow to green crystalline

powder
[2][3]

Melting Point 102-108 °C [4][5]

Solubility Soluble in toluene [6]

Purity (Typical) ≥97.5% (GC) [5]

Major Commercial Suppliers
The following table lists some of the major global suppliers of 9-Anthraldehyde, along with

typical purities and package sizes offered. Please note that availability and pricing are subject

to change and should be confirmed with the respective suppliers.

Supplier Purity Package Sizes

Thermo Fisher Scientific (Alfa

Aesar)
98% 25 g, 100 g, 500 g[4][5][6]

Sigma-Aldrich (Merck) 97% 5 g, 25 g, 100 g[1]

TCI Chemicals >98.0% 25 g, 100 g

AK Scientific, Inc. 98% Varies

Ambeed, Inc. 98% Varies

BLD Pharmatech Ltd. 98% Varies

Fluorochem 97% 100 g, 500 g[7]

Molekula Ltd ≥ 98% 100g[3]
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Experimental Protocols
9-Anthraldehyde is a valuable building block in organic synthesis, frequently employed in the

construction of more complex molecules. It also serves as a key component in the

development of fluorescent probes for various analytical applications.

Synthesis of 9-Anthraldehyde
A common laboratory-scale synthesis of 9-Anthraldehyde involves the Vilsmeier-Haack

reaction, using anthracene as the starting material.

Procedure:

In a 2-liter round-bottomed flask equipped with a mechanical stirrer and reflux condenser,

combine 35 g of N-methylformanilide, 35 g of phosphorus oxychloride, 20 ml of o-

dichlorobenzene, and 22.5 g of anthracene.[6]

Heat the mixture on a steam bath with stirring to 90-95 °C over 20 minutes. The anthracene

will dissolve, forming a deep red solution, and hydrogen chloride gas will evolve.[6]

Continue heating for an additional hour.[6]

After cooling, add a solution of 140 g of crystalline sodium acetate in 250 ml of water.[6]

Rapidly distill with steam to remove o-dichlorobenzene and most of the methylaniline.[6]

The residual reddish oil will solidify upon cooling. Break up the solid and decant the aqueous

liquor.[6]

Wash the solid by decantation with two 100-ml portions of 6 N hydrochloric acid, followed by

a thorough wash with water.[6]

Recrystallize the crude solid (22-24 g, m.p. 97-101 °C) from 50 ml of hot glacial acetic acid.

[6]

Filter the bright yellow aldehyde by suction and wash on the filter with 30 ml of methanol.

The expected yield is 20-22 g (77-84%) with a melting point of 104.5-105 °C.[6]
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Synthesis of a Schiff Base Ligand
9-Anthraldehyde readily undergoes condensation reactions with primary amines to form Schiff

bases, which can act as ligands for metal ions.

Procedure for the synthesis of N-(anthracen-9-ylmethylene)-pyridine-2-amine:

Prepare a mixture of 9-anthraldehyde and 2-aminopyridine in a suitable solvent such as

ethanol.

The condensation reaction is typically carried out under reflux.[2]

The resulting Schiff base product can be isolated by filtration upon cooling and recrystallized

from an appropriate solvent like absolute ethanol to yield the pure crystalline product.[2]

Wittig Reaction for Alkene Synthesis
9-Anthraldehyde can be converted to a corresponding alkene, such as trans-9-(2-

phenylethenyl)anthracene, via the Wittig reaction.[8]

Procedure:

Combine 0.980 g of benzyltriphenylphosphonium chloride and 0.520 g of 9-anthraldehyde
in a 25-mL Erlenmeyer flask.[8]

Add 3 mL of dichloromethane to dissolve the reactants.[8]

While vigorously stirring the mixture, add 1.3 mL of 50% aqueous sodium hydroxide

dropwise over approximately 3 minutes.[8]

Continue to stir the reaction mixture vigorously for an additional 30 minutes.[8]

The product, trans-9-(2-phenylethenyl)anthracene, can then be isolated and purified using

standard techniques such as extraction and recrystallization.[8]

Applications in Biological Sensing and Imaging
The inherent fluorescence of the anthracene moiety makes 9-Anthraldehyde and its

derivatives valuable tools for developing fluorescent probes for biological applications. These
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probes can be designed to detect specific analytes, such as metal ions, or to monitor

enzymatic activity.

Fluorescent Probe for Mercury (Hg²⁺) Detection
A Schiff base derived from 9-Anthraldehyde and an aminated rhodamine (AA-AR) has been

shown to be a highly selective and sensitive fluorescent sensor for Hg²⁺ ions in living cells.[9]

Sensing Mechanism: The AA-AR probe exhibits a colorimetric and fluorescent response upon

binding to Hg²⁺. The underlying mechanism involves the interaction of the Hg²⁺ ion with the

Schiff base, leading to a change in the electronic properties of the molecule and a subsequent

"turn-on" fluorescence signal.[9] This allows for the detection of trace amounts of Hg²⁺ in

biological samples.[9]

9-Anthraldehyde

Schiff Base
Formation

Aminated
Rhodamine

AA-AR Probe
(Non-fluorescent)

Selective
Binding

Hg²⁺

[AA-AR]-Hg²⁺
Complex

(Fluorescent)

Fluorescence
Detection

Click to download full resolution via product page

Caption: Logical workflow for Hg²⁺ detection using a 9-Anthraldehyde-based probe.

Substrate for Cytochrome P450 Enzyme Activity Assay
9-Anthraldehyde can serve as a fluorescent substrate for assaying the activity of Cytochrome

P450 (CYP) enzymes, particularly members of the CYP3A family.[5]

Assay Principle: CYP enzymes metabolize 9-Anthraldehyde through an oxidation reaction,

converting it into the corresponding fluorescent carboxylic acid. The rate of formation of this

fluorescent product can be monitored over time to determine the enzymatic activity.[5] This

provides a sensitive and straightforward fluorimetric method for studying CYP enzyme kinetics

and inhibition.[5]
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Caption: Experimental workflow for assaying CYP450 enzyme activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [9-Anthraldehyde: A Technical Guide to Commercial
Availability and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167246#commercial-availability-of-9-anthraldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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